Cas no 914649-13-1 (2-(3,4-dihydroxyphenyl)ethyl 2-O-(3,4-dihydroxyphenylethanoyl)-beta-D-glucopyranoside)

• Product Name: 2-(3,4-dihydroxyphenyl)ethyl 2-O-(3,4-dihydroxyphenylethanoyl)-beta-D-glucopyranoside
• CAS No: 914649-13-1
• MF: C₂₂H₂₆O₁₁
• MW: 466.435247898102
• CID: 2050554
• PubChem ID: 16091519
• Update Time: 2025-04-21

2-(3,4-dihydroxyphenyl)ethyl 2-O-(3,4-dihydroxyphenylethanoyl)-beta-D-glucopyranoside Chemical and Physical Properties

Names and Identifiers

• 2-(3,4-dihydroxyphenyl)ethyl 2-O-(3,4-dihydroxyphenylethanoyl)-beta-D-glucopyranoside
• ternstroside A
• CHEMBL465424
• NSC-741748
• Q27134739
• 914649-13-1
• DTXSID501130780
• beta-D-Glucopyranoside, 2-(3,4-dihydroxyphenyl)ethyl, 2-(3,4-dihydroxybenzeneacetate)
• NSC741748
• CHEBI:66203
• [(2R,3R,4S,5S,6R)-2-[2-(3,4-dihydroxyphenyl)ethoxy]-4,5-dihydroxy-6-(hydroxymethyl)oxan-3-yl] 2-(3,4-dihydroxyphenyl)acetate
• 2-(3,4-dihydroxyphenyl)ethyl 2-O-[(3,4-dihydroxyphenyl)acetyl]-beta-D-glucopyranoside
• I(2)-D-Glucopyranoside, 2-(3,4-dihydroxyphenyl)ethyl, 2-(3,4-dihydroxybenzeneacetate)

• Inchi： 1S/C22H26O11/c23-10-17-19(29)20(30)21(33-18(28)9-12-2-4-14(25)16(27)8-12)22(32-17)31-6-5-11-1-3-13(24)15(26)7-11/h1-4,7-8,17,19-27,29-30H,5-6,9-10H2/t17-,19-,20+,21-,22-/m1/s1
• InChI Key： QAOKYQQABTYYAS-MIUGBVLSSA-N
• SMILES： O1[C@H]([C@@H]([C@H]([C@@H]([C@H]1CO)O)O)OC(CC1C=CC(=C(C=1)O)O)=O)OCCC1C=CC(=C(C=1)O)O

Computed Properties

• Exact Mass: 466.14751164g/mol
• Monoisotopic Mass: 466.14751164g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 7
• Hydrogen Bond Acceptor Count: 11
• Heavy Atom Count: 33
• Rotatable Bond Count: 9
• Complexity: 619
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 5
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 186Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds O-glycosyl compounds